Cas no 1805121-52-1 (Ethyl 3,6-dibromo-2,4-difluorophenylacetate)

• Product Name: Ethyl 3,6-dibromo-2,4-difluorophenylacetate
• CAS No: 1805121-52-1
• MF: C₁₀H₈Br₂F₂O₂
• MW: 357.974128723145
• CID: 4706656
• Update Time: 2025-06-08

Ethyl 3,6-dibromo-2,4-difluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,6-dibromo-2,4-difluorophenylacetate
• Ethyl 3,6-dibromo-2,4-difluorophenylacetate

• Inchi： 1S/C10H8Br2F2O2/c1-2-16-8(15)3-5-6(11)4-7(13)9(12)10(5)14/h4H,2-3H2,1H3
• InChI Key： HKMVEZDCQKQLBA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1CC(=O)OCC)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3,6-dibromo-2,4-difluorophenylacetate

Ethyl 3,6-dibromo-2,4-difluorophenylacetate (CAS No. 1805121-52-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3,6-dibromo-2,4-difluorophenylacetate, identified by its CAS number 1805121-52-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex disease mechanisms. Its unique structural features, characterized by the presence of both bromine and fluorine substituents on a phenyl ring, make it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The molecular structure of Ethyl 3,6-dibromo-2,4-difluorophenylacetate consists of a phenyl ring substituted with two bromine atoms at the 3rd and 6th positions and two fluorine atoms at the 2nd and 4th positions. The acetate ester group at the terminal position enhances its reactivity, making it a versatile precursor for further functionalization. This structural arrangement not only imparts specific electronic and steric properties but also opens up multiple avenues for chemical modification, enabling the design of molecules with tailored pharmacological profiles.

In recent years, Ethyl 3,6-dibromo-2,4-difluorophenylacetate has been widely utilized in the development of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The bromine and fluorine substituents play a pivotal role in modulating the binding affinity and selectivity of these inhibitors to their respective target enzymes. For instance, studies have demonstrated that compounds derived from this intermediate exhibit potent activity against tyrosine kinases, which are overexpressed in many malignancies.

The pharmaceutical industry has also explored the use of Ethyl 3,6-dibromo-2,4-difluorophenylacetate in the creation of antiviral agents. The unique electronic environment created by the halogen atoms facilitates interactions with viral proteases and polymerases, thereby inhibiting viral replication. Recent advances in computational chemistry have further highlighted its potential as a scaffold for designing next-generation antiviral drugs. Molecular modeling studies indicate that slight modifications to this core structure can enhance drug-like properties such as solubility and metabolic stability.

Beyond its applications in oncology and virology, Ethyl 3,6-dibromo-2,4-difluorophenylacetate has shown promise in addressing neurological disorders. Researchers have investigated its derivatives as potential monoamine oxidase (MAO) inhibitors, which are known to modulate neurotransmitter levels and have therapeutic implications in conditions like depression and Parkinson's disease. The presence of electron-withdrawing groups such as bromine and fluorine enhances the binding interactions with MAO enzymes, leading to improved efficacy.

The synthesis of Ethyl 3,6-dibromo-2,4-difluorophenylacetate typically involves multi-step organic reactions starting from commercially available aromatic precursors. Advanced synthetic methodologies have been developed to achieve high yields and purity levels while minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in introducing halogen atoms at specific positions on the phenyl ring. These synthetic strategies not only ensure scalability but also allow for rapid diversification of the compound library for medicinal chemistry applications.

In conclusion, Ethyl 3,6-dibromo-2,4-difluorophenylacetate (CAS No. 1805121-52-1) represents a valuable asset in the pharmaceutical industry due to its versatile structural features and broad applicability across multiple therapeutic areas. Ongoing research continues to uncover new derivatives and applications for this compound, underscoring its importance in modern drug discovery efforts. As synthetic methodologies continue to evolve, it is anticipated that Ethyl 3,6-dibromo-2,4-difluorophenylacetate will remain at the forefront of innovative pharmaceutical development.